Cas no 1261902-72-0 (4-(3-Methoxyphenyl)-3-methylbenzoic acid)

• Product Name: 4-(3-Methoxyphenyl)-3-methylbenzoic acid
• CAS No: 1261902-72-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18319495
• CID: 1037630
• PubChem ID: 53225413
• Update Time: 2025-05-19

4-(3-Methoxyphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-methoxyphenyl)-3-methylbenzoic acid
• ACMC-209b3y
• AK108126
• ANW-18668
• CTK8A9691
• KB-236445
• MolPort-015-152-661
• 3'-Methoxy-2-methyl-[1,1'-biphenyl]-4-carboxylicacid
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-methoxy-2-methyl-
• 1261902-72-0
• MFCD18319495
• 3'-Methoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• BS-20156
• DTXSID30689145
• 4-(3-Methoxyphenyl)-3-methylbenzoic acid

• MDL： MFCD18319495
• Inchi： 1S/C15H14O3/c1-10-8-12(15(16)17)6-7-14(10)11-4-3-5-13(9-11)18-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： MNFBEIAMJQNJQY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.4

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 390.1±30.0 °C at 760 mmHg
• Flash Point: 145.7±18.1 °C
• PSA: 46.53000
• LogP: 3.36880
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3-Methoxyphenyl)-3-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Methoxyphenyl)-3-methylbenzoic acid

Comprehensive Overview of 4-(3-Methoxyphenyl)-3-methylbenzoic acid (CAS No. 1261902-72-0): Properties, Applications, and Industry Relevance

4-(3-Methoxyphenyl)-3-methylbenzoic acid (CAS No. 1261902-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzoic acid derivative features a unique molecular structure, combining a methoxyphenyl group with a methyl-substituted benzoic acid backbone. Its structural complexity makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its aromatic properties and functional group versatility offer broad utility.

The compound's CAS number 1261902-72-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the growing demand for high-purity chemical intermediates, 4-(3-Methoxyphenyl)-3-methylbenzoic acid has become a focal point for manufacturers specializing in custom synthesis and fine chemicals. Its relevance is further amplified by trends in green chemistry, as industries seek sustainable alternatives to traditional reagents. Recent studies highlight its compatibility with catalytic processes, reducing waste generation in synthetic pathways—a key concern for environmentally conscious stakeholders.

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